Cas no 136358-74-2 (2-(1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl)acetonitrile)

• Product Name: 2-(1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl)acetonitrile
• CAS No: 136358-74-2
• MF: C₁₁H₁₀N₄
• MW: 198.22390127182
• CID: 3714192
• PubChem ID: 15707633
• Update Time: 2025-08-05

2-(1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-acetonitrile, 1-methyl-3-(3-pyridinyl)-
• 2-(1-Methyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl)acetonitrile
• AKOS026720943
• 2-(2-methyl-5-pyridin-3-ylpyrazol-3-yl)acetonitrile
• 136358-74-2
• F2198-0527
• 2-(1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl)acetonitrile

• Inchi： 1S/C11H10N4/c1-15-10(4-5-12)7-11(14-15)9-3-2-6-13-8-9/h2-3,6-8H,4H2,1H3
• InChI Key： FUFLYTQPFMBVOT-UHFFFAOYSA-N
• SMILES： N1(C)C(CC#N)=CC(C2=CC=CN=C2)=N1

Computed Properties

• Exact Mass: 198.090546336Da
• Monoisotopic Mass: 198.090546336Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 54.5Ų

Additional information on 2-(1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl)acetonitrile

2-(1-Methyl-3-(Pyridin-3-Yl)-1H-Pyrazol-5-Yl)Acetonitrile: A Comprehensive Overview

The compound with CAS No. 136358-74-2, known as 2-(1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl)acetonitrile, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring, a pyrazole moiety, and an acetonitrile group. The pyridin-3-yl group contributes to the molecule's aromaticity and electronic properties, while the pyrazole ring introduces additional functional diversity. The acetonitrile group further enhances the molecule's reactivity and solubility characteristics.

Recent studies have highlighted the potential of this compound in drug discovery efforts. Researchers have explored its role as a potential lead compound for developing novel therapeutics targeting various diseases, including cancer and neurodegenerative disorders. The molecule's ability to interact with key biological targets, such as protein kinases and G-protein coupled receptors (GPCRs), has been extensively investigated using computational modeling and in vitro assays. These studies suggest that 2-(1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl)acetonitrile may serve as a scaffold for designing more potent and selective drug candidates.

In addition to its pharmaceutical applications, this compound has also found relevance in materials science. Its electronic properties make it a promising candidate for use in organic electronics, particularly in the development of semiconducting materials for flexible electronics and optoelectronic devices. Recent advancements in thin-film transistor (TFT) technology have demonstrated the potential of this compound as a high-performance semiconductor material. The pyrazole ring's ability to modulate electronic transitions has been leveraged to enhance device performance, making it a valuable component in next-generation electronic devices.

The synthesis of 2-(1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl)acetonitrile involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyrazole ring via cyclization reactions and the subsequent functionalization with the acetonitrile group. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's suitability for both laboratory studies and industrial applications.

From an environmental standpoint, this compound has been subjected to rigorous testing to assess its biodegradability and ecotoxicological profile. Studies indicate that it exhibits moderate biodegradation rates under aerobic conditions, with minimal toxicity to aquatic organisms at environmentally relevant concentrations. These findings are particularly important for industries considering its large-scale production or application in consumer products.

In conclusion, 2-(1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-Yl)acetonitrile (CAS No. 136358742) stands out as a versatile molecule with promising applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methods and application studies, positions it as a valuable tool for researchers and industry professionals alike. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.